5-propyl-1H-imidazole-4-carbonyl Chloride

• CAS No.: 459432-76-9
• Molecular Formula: C7H9ClN2O
• Molecular Weight: 172.61 g/mol
• IUPAC Name: 5-propyl-1H-imidazole-4-carbonyl chloride
• InChI: InChI=1S/C7H9ClN2O/c1-2-3-5-6(7(8)11)10-4-9-5/h4H,2-3H2,1H3,(H,9,10)
• InChI Key: QFTBZLXQAOGJJN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(N=CN1)C(=O)Cl

Description

5-propyl-1H-imidazole-4-carbonyl Chloride is a useful research compound. Its molecular formula is C7H9ClN2O and its molecular weight is 172.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Propyl-1H-imidazole-4-carboxylic acid hydrochloride 3 (1.0 g; 5.3 mmol) was added to nitrogen-purged CH3CN (10 mL). Oxalyl chloride (2.5 ml; 29 mmol) was then added, and the mixture was heated to reflux under N2 for 1 h. The brown solution was then allowed to cool, and the product began to precipitate. Ice-cold dry Et2O (30 mL) was added to the reaction flask to complete the precipitation. The green-gold solid was collected by suction filtration, washed with Et2O, and dried under vacuum to afford 0.65 g (71%) of 4. 1H NMR (DMSO-d6): δ 0.90 (t, 3H), 1.70 (m, 2H), 2.90 (t, 2H), 8.70 (s, 1H); 13C NMR (DMSO-d6): δ 13.6, 21.3, 29.4, 118.1, 137.9, 150.46, 155.8.